Cas no 904-39-2 (Benzoxazole, 2,2'-(1,4-phenylene)bis-)

Benzoxazole, 2,2'-(1,4-phenylene)bis- structure
904-39-2 structure
Product Name:Benzoxazole, 2,2'-(1,4-phenylene)bis-
CAS No:904-39-2
MF:C20H12N2O2
MW:312.321484565735
CID:788766
PubChem ID:691763
Update Time:2025-04-19

Benzoxazole, 2,2'-(1,4-phenylene)bis- Chemical and Physical Properties

Names and Identifiers

    • Benzoxazole, 2,2'-(1,4-phenylene)bis-
    • 2-[4-(1,3-benzoxazol-2-yl)phenyl]-1,3-benzoxazole
    • Oprea1_855473
    • ICXAPFWGVRTEKV-UHFFFAOYSA-N
    • 904-39-2
    • HMS1607P19
    • AP-970/33573028
    • DTXSID00351125
    • SCHEMBL31170
    • 2,2'-p-phenylene-bis-benzoxazole
    • SR-01000391666
    • SR-01000391666-1
    • BB 0245761
    • Oprea1_201558
    • CCG-15237
    • p-phenylene benzobisoxazole
    • AKOS000298365
    • 1,4-Bis(benzo[d]oxazol-2-yl)benzene
    • Inchi: 1S/C20H12N2O2/c1-3-7-17-15(5-1)21-19(23-17)13-9-11-14(12-10-13)20-22-16-6-2-4-8-18(16)24-20/h1-12H
    • InChI Key: ICXAPFWGVRTEKV-UHFFFAOYSA-N
    • SMILES: O1C2C=CC=CC=2N=C1C1C=CC(=CC=1)C1=NC2C=CC=CC=2O1

Computed Properties

  • Exact Mass: 312.089877630g/mol
  • Monoisotopic Mass: 312.089877630g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 2
  • Complexity: 397
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.9
  • Topological Polar Surface Area: 52.1Ų
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